N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-fluorobenzyl)oxalamide

• IUPAC Name: N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C22H25ClFN3O4S/c23-17-6-10-20(11-7-17)32(30,31)27-14-2-1-3-19(27)12-13-25-21(28)22(29)26-15-16-4-8-18(24)9-5-16/h4-11,19H,1-3,12-15H2,(H,25,28)(H,26,29)
• InChI Key: UBPZPCZCICPFBX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C(=O)NCC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H25ClFN3O4S
• Molecular Weight: 482.0 g/mol

Description

N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-fluorobenzyl)oxalamide is a useful research compound. Its molecular formula is C22H25ClFN3O4S and its molecular weight is 481.97. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-fluorobenzyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-fluorobenzyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-Assisted Synthesis of Sulfonyl Hydrazones

• Study Focus: Synthesis of novel sulfonyl hydrazones containing piperidine derivatives, and their biological activities including antioxidant and anticholinesterase activities.
• Findings: The synthesized compounds demonstrated significant antioxidant capacity and anticholinesterase activity, showcasing the potential of sulfonyl hydrazone scaffolds and piperidine rings in medicinal chemistry.
• Relevance: Highlights the importance of sulfonyl and piperidine components in developing compounds with potential therapeutic applications (Karaman et al., 2016).

Heterocyclic Piperidinyl Oxadiazole Derivatives

• Study Focus: Synthesis of N-substituted derivatives of heterocyclic piperidinyl oxadiazole as potential drug candidates for Alzheimer’s disease treatment.
• Findings: The compounds showed promising enzyme inhibition activity against acetylcholinesterase (AChE), suggesting potential for Alzheimer's disease therapy.
• Relevance: Underlines the therapeutic potential of piperidinyl oxadiazole derivatives in neurodegenerative disease treatment (Rehman et al., 2018).

Enantioselective Cycloaddition of Cyclic N-Sulfimines

• Study Focus: Development of a concise route to sulfamidate-fused piperidin-4-ones with high diastereo- and enantioselectivity.
• Findings: Demonstrated an efficient asymmetric synthesis method for producing piperidin-4-ones, important scaffolds in pharmaceuticals.
• Relevance: Showcases advanced synthetic strategies for constructing complex piperidine derivatives with potential pharmacological applications (Liu et al., 2013).

Arylsulfonamide Derivatives as α1-Adrenergic Receptor Antagonists

• Study Focus: Synthesis and biological evaluation of arylsulfonamide derivatives of pyrrolidines and piperidines as α1-adrenoceptor antagonists.
• Findings: Identified compounds with high affinity for α1-adrenoceptor and moderate selectivity over α2-receptor subtype, indicating potential for treating conditions like hypertension.
• Relevance: Illustrates the role of sulfonamide derivatives in developing new treatments for cardiovascular diseases (Rak et al., 2016).